Cas no 2138290-94-3 (2-Chloro-5,8-difluoroquinoline-3-carbaldehyde)

• Product Name: 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde
• CAS No: 2138290-94-3
• MF: C₁₀H₄ClF₂NO
• MW: 227.594668388367
• CID: 6510918
• PubChem ID: 165456767
• Update Time: 2025-06-08

2-Chloro-5,8-difluoroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138290-94-3
• EN300-703660
• 2-chloro-5,8-difluoroquinoline-3-carbaldehyde
• 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde

• Inchi： 1S/C10H4ClF2NO/c11-10-5(4-15)3-6-7(12)1-2-8(13)9(6)14-10/h1-4H
• InChI Key： JTYZGGINTZDFAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(=CC=C(C2=N1)F)F

Computed Properties

• Exact Mass: 226.9949478g/mol
• Monoisotopic Mass: 226.9949478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Additional information on 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde

Comprehensive Overview of 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde (CAS No. 2138290-94-3)

2-Chloro-5,8-difluoroquinoline-3-carbaldehyde (CAS No. 2138290-94-3) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and difluoro substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a reactive aldehyde group at the 3-position, makes it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated quinoline derivatives stems from their enhanced pharmacokinetic properties, such as improved metabolic stability and membrane permeability. Researchers are increasingly exploring 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde for its potential in designing novel antimicrobial agents and kinase inhibitors, aligning with the global demand for next-generation therapeutics. Recent studies highlight its role in addressing drug-resistant infections, a topic dominating healthcare discussions worldwide.

From an industrial perspective, the compound's CAS No. 2138290-94-3 is frequently searched in chemical databases, reflecting its commercial relevance. Manufacturers emphasize its high purity (>98%) and compatibility with cross-coupling reactions, a key area in modern synthetic chemistry. Environmental sustainability concerns have also driven innovations in its production, with greener synthetic routes leveraging catalytic fluorination techniques gaining traction.

Analytical characterization of 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality standards. The compound's stability under various pH conditions makes it suitable for high-throughput screening platforms, a feature highly valued in AI-driven drug discovery pipelines. Its QSAR (Quantitative Structure-Activity Relationship) profile is actively studied to predict biological activity, a methodology frequently queried in computational chemistry forums.

Emerging applications include its use in OLED materials, where its electron-deficient quinoline core contributes to charge transport efficiency. This aligns with the booming demand for energy-efficient display technologies. Patent analyses reveal a steady increase in filings involving difluoroquinoline scaffolds, particularly in photovoltaic and sensor technologies, underscoring its multidisciplinary utility.

Safety data sheets for CAS 2138290-94-3 recommend standard organic compound handling protocols, with particular attention to its aldehyde reactivity. Storage under inert atmosphere ensures long-term stability, a practical consideration often raised in laboratory management discussions. The compound's LD50 values and ecotoxicological profiles remain focal points for regulatory compliance, especially in REACH-regulated markets.

Market analysts project growth for halogenated quinoline aldehydes, driven by expanding CRO (Contract Research Organization) activities in Asia-Pacific regions. Custom synthesis inquiries for 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde frequently cite needs for isotope-labeled variants, reflecting trends in metabolite tracking studies. These developments position the compound as a strategic material in precision medicine initiatives.

In summary, 2-Chloro-5,8-difluoroquinoline-3-carbaldehyde exemplifies the convergence of medicinal chemistry and advanced materials science. Its CAS No. 2138290-94-3 serves as a keystone identifier for researchers navigating the complex landscape of heterocyclic building blocks. As synthetic methodologies evolve and therapeutic targets diversify, this compound will likely maintain its status as a molecular toolkit essential for 21st-century scientific innovation.